(2-Methylpiperidin-4-yl)methanamine

• Molecular Formula: C7H16N2
• Molecular Weight: 128.22 g/mol
• IUPAC Name: (2-methylpiperidin-4-yl)methanamine
• InChI: InChI=1S/C7H16N2/c1-6-4-7(5-8)2-3-9-6/h6-7,9H,2-5,8H2,1H3
• InChI Key: KAYRFWPPZRXSPK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CCN1)CN

Description

(2-Methylpiperidin-4-yl)methanamine is a secondary amine derivative of piperidine, characterized by a methyl group at the 2-position of the piperidine ring and a methanamine (-CH2NH2) substituent at the 4-position.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares (2-Methylpiperidin-4-yl)methanamine with analogous piperidine-based methanamine derivatives, focusing on structural variations, physicochemical properties, and inferred biological relevance based on available evidence.

Structural Variations and Substitution Patterns

Compound Name	Substituents on Piperidine Ring	Molecular Formula	Molecular Weight	Key Structural Features	Source
(2-Methylpiperidin-4-yl)methanamine	2-methyl, 4-methanamine	C7H16N2	128.22 g/mol	Lipophilic methyl group; basic amine group	N/A
(1-Benzylpiperidin-4-yl)methanamine	1-benzyl, 4-methanamine	C13H20N2	204.31 g/mol	Aromatic benzyl group; increased bulk
(1-[2-(2-Methylphenyl)thiazole-4-carbonyl]piperidin-2-yl)methanamine (4681)	2-thiazole-carbonyl, 4-methanamine	C17H20N3OS	321.43 g/mol	Thiazole heterocycle; HCl salt form
[1-(Pyrimidin-2-yl)piperidin-4-yl]methanamine dihydrochloride	1-pyrimidinyl, 4-methanamine	C10H16Cl2N4	265.18 g/mol	Pyrimidine ring; dihydrochloride salt
{1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperidin-4-yl}methanamine	1-pyrazolylmethyl, 4-methanamine	C14H14N2O	226.28 g/mol	Pyrazole substituent; 95% purity

Key Observations :

• Substituent Position: The position of substituents significantly impacts molecular interactions.
• Heterocyclic Additions : Compounds like 4681 (thiazole) and the pyrimidine derivative () incorporate heterocycles that enhance electronic diversity and hydrogen-bonding capacity, which may improve target affinity or selectivity .
• Salt Forms : Hydrochloride or dihydrochloride salts (e.g., 4681, ) improve aqueous solubility, a critical factor for bioavailability in drug development .

Physicochemical Properties

• Lipophilicity : The methyl group in (2-Methylpiperidin-4-yl)methanamine increases lipophilicity compared to derivatives with polar substituents (e.g., pyrimidine or thiazole groups). This property may favor passive diffusion across biological membranes.
• Purity: The pyrazole-containing analog () is noted to have 95% purity, suggesting robust synthesis protocols, though purity data for other derivatives are lacking .
• Stability : Compounds with bulky aromatic groups (e.g., benzyl or indazole in ) may exhibit enhanced stability against metabolic degradation compared to simpler alkyl-substituted derivatives .